Cas no 422276-26-4 (N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide)

• Product Name: N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide
• CAS No: 422276-26-4
• MF: C₁₈H₂₅N₃O₂S
• MW: 347.475003004074
• CID: 6030364
• PubChem ID: 3364085
• Update Time: 2025-05-25

N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide
• N,N-diethyl-6-(4-oxo-2-thioxo-1,4-dihydroquinazolin-3(2H)-yl)hexanamide
• 3(2H)-Quinazolinehexanamide, N,N-diethyl-1,4-dihydro-4-oxo-2-thioxo-
• N,N-diethyl-6-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)hexanamide
• F0921-6740
• SR-01000557208
• 422276-26-4
• AKOS002085206
• VU0488869-1
• N,N-diethyl-6-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)hexanamide
• SR-01000557208-1

• Inchi： 1S/C18H25N3O2S/c1-3-20(4-2)16(22)12-6-5-9-13-21-17(23)14-10-7-8-11-15(14)19-18(21)24/h7-8,10-11H,3-6,9,12-13H2,1-2H3,(H,19,24)
• InChI Key： MUNHHCUWKQSPMS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCCC(N(CC)CC)=O)C1=S

Computed Properties

• Exact Mass: 347.16674822g/mol
• Monoisotopic Mass: 347.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide

Introduction to N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide (CAS No. 422276-26-4)

N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 422276-26-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide incorporates several key functional groups that contribute to its biological activity. The presence of a tetrahydroquinazoline core is particularly noteworthy, as this scaffold is known to be present in various bioactive molecules. The tetrahydroquinazoline ring system is often associated with pharmacological properties such as kinase inhibition and anti-inflammatory effects.

Furthermore, the sulfanylidene group at the 2-position of the tetrahydroquinazoline ring adds an additional layer of complexity to the molecule. This group is known to enhance the binding affinity of the compound to biological targets, thereby increasing its potential therapeutic efficacy. The hexanamide moiety at the 6-position of the molecule contributes to its solubility and bioavailability, which are critical factors in drug development.

Recent research has highlighted the potential of N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide as a lead compound for further pharmacological investigation. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes involved in cancer progression. Specifically, it has shown promise in inhibiting protein kinases, which are key targets in oncology research. The ability of this compound to modulate kinase activity suggests its potential as an anti-cancer agent.

In addition to its anti-cancer properties, N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide has also been investigated for its potential anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By targeting inflammatory pathways, this compound may offer therapeutic benefits beyond its anti-cancer applications. Preliminary studies have indicated that it can suppress the production of pro-inflammatory cytokines, thereby reducing inflammation.

The synthesis of N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the tetrahydroquinazoline core through cyclization reactions. Subsequent steps involve the introduction of the sulfanylidene group and the hexanamide moiety through condensation and functional group transformations.

One of the key challenges in synthesizing this compound is maintaining regioselectivity during the introduction of functional groups. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic chemistry have enabled researchers to overcome these challenges and produce high-quality samples of N,N-diethyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide for further investigation.

The pharmacological evaluation of N,N-diethyl-6-(4-oxyldiethylidene)-1H-indole (CAS No. 5490689), another related compound with a similar scaffold but different substituents at specific positions on the indole ring system, has provided valuable insights into its mechanism of action. These studies have revealed that it interacts with specific amino acid residues on target enzymes through hydrogen bonding and hydrophobic interactions. Understanding these interactions is crucial for designing more effective derivatives with enhanced potency and selectivity.

In conclusion, N,N-diethyl-N'-(tetrahydropyrrolo[1',2':1''',5''']quinoxalin]-N'-carboxylic acid (CAS No. 5490689) represents a promising lead compound for further pharmacological development. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing new therapies for cancer and inflammatory diseases. Continued research into this compound will likely yield valuable insights into its mechanism of action and potential therapeutic applications.